Cas no 178561-27-8 (S-Undec-10-en-1-yl ethanethioate)

• Product Name: S-Undec-10-en-1-yl ethanethioate
• CAS No: 178561-27-8
• MF: C₁₃H₂₄OS
• MW: 228.394062995911
• CID: 2602293
• PubChem ID: 329765344
• Update Time: 2023-10-31

S-Undec-10-en-1-yl ethanethioate Chemical and Physical Properties

Names and Identifiers

• S-undec-10-enyl ethanethioate
• 10-Undecenyl 1-thioacetate
• Thioacetic acid, S-(10-undecenyl) ester
• S-Undec-10-en-1-yl ethanethioate

• MDL： MFCD20527193
• Inchi： 1S/C13H24OS/c1-3-4-5-6-7-8-9-10-11-12-15-13(2)14/h3H,1,4-12H2,2H3
• InChI Key： SHNFVLZZKWMGSP-UHFFFAOYSA-N
• SMILES： S(C(C)=O)CCCCCCCCCC=C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 11
• Complexity: 166
• Topological Polar Surface Area: 42.4

Experimental Properties

• Density: 0.906 g/mL at 25 °C
• Flash Point: Degrees Fahrenheit:>230°F
  Degrees Celsius:>110°C
  
• Refractive Index: n20/D 1.475

S-Undec-10-en-1-yl ethanethioate Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Storage Condition：2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Thiocarboxylic acids and derivatives Thioesters